1-Bromo-4-(trimethoxymethyl)benzene

• IUPAC Name: 1-bromo-4-(trimethoxymethyl)benzene
• InChI: InChI=1S/C10H13BrO3/c1-12-10(13-2,14-3)8-4-6-9(11)7-5-8/h4-7H,1-3H3
• InChI Key: CFOZPJJVBOHJPL-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=C(C=C1)Br)(OC)OC
• Molecular Formula: C10H13BrO3
• DSSTOX Substance ID: DTXSID70544289
• Molecular Weight: 261.11 g/mol
• CAS RN: 104865-88-5

Description

1-Bromo-4-(trimethoxymethyl)benzene is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly used in organic synthesis and has been found to have potential applications in various fields, including medicinal chemistry, material science, and environmental science. In

Scientific Research Applications

1-Bromo-4-(trimethoxymethyl)benzene has been extensively studied for its potential applications in medicinal chemistry. It has been found to have anti-cancer properties and can inhibit the growth of cancer cells. Additionally, this compound has been found to have antimicrobial properties and can be used to develop new antibiotics.
In material science, 1-Bromo-4-(trimethoxymethyl)benzene has been used to synthesize various polymers and materials with unique properties. For example, it has been used to synthesize conducting polymers that can be used in electronic devices.
In environmental science, this compound has been studied for its potential use in the remediation of contaminated soils and water. It has been found to have the ability to remove heavy metals from contaminated water and soil.

Mechanism of Action

The mechanism of action of 1-Bromo-4-(trimethoxymethyl)benzene is not fully understood. However, it is believed that this compound works by inhibiting certain enzymes that are involved in cancer cell growth and microbial growth. Additionally, it is believed that this compound can bind to heavy metals and remove them from contaminated water and soil.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-Bromo-4-(trimethoxymethyl)benzene have been studied extensively. This compound has been found to have low toxicity and is generally considered safe for use in laboratory experiments. However, it is important to note that the long-term effects of exposure to this compound are not fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-Bromo-4-(trimethoxymethyl)benzene in laboratory experiments is its unique properties. This compound can be used to synthesize various materials and polymers with unique properties. Additionally, it has been found to have potential applications in medicinal chemistry and environmental science.
However, there are also limitations to using this compound in laboratory experiments. One limitation is that it can be difficult to synthesize and purify. Additionally, the long-term effects of exposure to this compound are not fully understood, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for research involving 1-Bromo-4-(trimethoxymethyl)benzene. One direction is to further study its potential applications in medicinal chemistry. Specifically, more research is needed to determine its effectiveness in treating various types of cancer and microbial infections.
Another direction is to study its potential applications in material science. Specifically, more research is needed to determine its effectiveness in synthesizing materials with unique properties, such as conducting polymers.
Lastly, more research is needed to determine its effectiveness in environmental science. Specifically, more research is needed to determine its effectiveness in removing heavy metals from contaminated water and soil.
Conclusion
In conclusion, 1-Bromo-4-(trimethoxymethyl)benzene is a chemical compound that has gained significant attention in scientific research due to its unique properties. It has potential applications in various fields, including medicinal chemistry, material science, and environmental science. While there are limitations to using this compound in laboratory experiments, there are also many future directions for research involving this compound. Overall, 1-Bromo-4-(trimethoxymethyl)benzene is a promising compound that has the potential to make significant contributions to scientific research.

Synthesis Methods

The synthesis of 1-Bromo-4-(trimethoxymethyl)benzene involves the reaction of 1,4-dimethoxybenzene with paraformaldehyde and hydrobromic acid. The reaction is typically carried out under reflux conditions in the presence of a catalyst such as zinc bromide. The product is then purified using various methods such as recrystallization, column chromatography, or distillation.